Cas no 1334172-67-6 (m-dPEG-Lipoamide)

• Product Name: m-dPEG-Lipoamide
• CAS No: 1334172-67-6
• MF: C₂₅H₄₉NO₉S₂
• MW: 571.787866353989
• MDL: MFCD21363252
• CID: 4786816
• PubChem ID: 329823953
• Update Time: 2026-02-27

m-dPEG-Lipoamide Chemical and Physical Properties

Names and Identifiers

• m-PEG8-Lipoamide
• m-dPEG(R)8-Lipoamide
• 5-(dithiolan-3-yl)-N-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• 1334172-67-6
• AKOS030213600
• GS-9470
• MFCD21363252
• m-dPEG-Lipoamide

• MDL： MFCD21363252
• Inchi： 1S/C25H49NO9S2/c1-28-9-10-30-13-14-32-17-18-34-21-22-35-20-19-33-16-15-31-12-11-29-8-7-26-25(27)5-3-2-4-24-6-23-36-37-24/h24H,2-23H2,1H3,(H,26,27)
• InChI Key： VVNHZYDOJLEDPZ-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCOC)=O

Computed Properties

• Exact Mass: 571.28487449g/mol
• Monoisotopic Mass: 571.28487449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 29
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 154

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 664.1±55.0 °C at 760 mmHg
• Flash Point: 188.5±23.6 °C

m-dPEG-Lipoamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Additional information on m-dPEG-Lipoamide

Introduction to m-dPEG-Lipoamide (CAS No. 1334172-67-6): Applications and Recent Research Developments

m-dPEG-Lipoamide, with the chemical registration number CAS No. 1334172-67-6, represents a novel compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural properties, combines the hydrophilic nature of polyethylene glycol (PEG) with the lipophilic attributes of lipoamide, making it a versatile tool for drug delivery systems and biomolecular modifications. The m-dPEG-Lipoamide structure is designed to enhance the solubility and stability of bioactive molecules while improving their bioavailability, a critical factor in the development of modern therapeutics.

The m-dPEG-Lipoamide molecule is synthesized through a meticulous process that ensures high purity and consistency. The presence of m-dPEG (monomethoxy polyethylene glycol) chains provides excellent water solubility, whereas the lipoamide moiety contributes to membrane interaction, facilitating efficient cellular uptake. This dual functionality has positioned m-dPEG-Lipoamide as a promising candidate for various applications, including targeted drug delivery, protein conjugation, and nanomedicine formulations.

In recent years, advancements in nanotechnology have further expanded the potential applications of m-dPEG-Lipoamide. Researchers have been exploring its use in developing polymeric nanoparticles and liposomes that can encapsulate therapeutic agents for controlled release. These nanocarriers, functionalized with m-dPEG-Lipoamide, exhibit improved pharmacokinetic profiles, reducing systemic toxicity while enhancing localized drug delivery. Such innovations are particularly relevant in oncology, where precise targeting of tumors is essential for effective treatment.

One of the most compelling aspects of m-dPEG-Lipoamide is its role in protein modification and stabilization. The m-dPEG component acts as a protective shield against proteolytic degradation, extending the half-life of biotherapeutics like monoclonal antibodies and enzyme replacements. Furthermore, the lipoamide moiety facilitates efficient coupling to proteins through thiol-reactive groups, ensuring stable conjugation without compromising biological activity. This has been instrumental in the development of next-generation biologics that require prolonged circulation times to achieve therapeutic efficacy.

Recent clinical trials have highlighted the potential of m-dPEG-Lipoamide-based formulations in treating chronic diseases such as diabetes and cardiovascular disorders. For instance, studies have demonstrated that insulin analogs conjugated with m-dPEG-Lipoamide exhibit superior glucose control with reduced hypoglycemic risks compared to conventional formulations. Similarly, anti-inflammatory agents modified with this compound have shown enhanced targeting to sites of inflammation, minimizing side effects associated with systemic administration.

The versatility of m-dPEG-Lipoamide extends to its application in diagnostic imaging. Functionalized with contrast agents or fluorescent markers, this compound enables high-resolution imaging of biological tissues and organs. Researchers are leveraging its properties to develop novel contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET), improving diagnostic accuracy in fields such as neurology and oncology.

From a regulatory perspective, the use of m-dPEG-Lipoamide is supported by extensive preclinical data demonstrating its safety and efficacy. Regulatory agencies have recognized its potential as an excipient in pharmaceutical formulations, facilitating faster approval processes for drug candidates incorporating this compound. This regulatory acceptance underscores the growing confidence in m-dPEG-Lipoamide as a cornerstone material in modern drug development.

The future prospects for m-dPEG-Lipoamide are promising, with ongoing research focusing on expanding its applications into regenerative medicine and gene therapy. Its ability to modify biomolecules while maintaining their functional integrity makes it an invaluable tool for developing novel therapeutic strategies. As scientific understanding evolves, it is anticipated that new derivatives and modifications of m-dPEG-Lipoamide will emerge, further broadening its utility across multiple disciplines.